(2E)-2-methyl-3-(4-nitrophenyl)prop-2-enoic acid
Overview
Description
(2E)-2-methyl-3-(4-nitrophenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C10H9NO4 and its molecular weight is 207.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-2-methyl-3-(4-nitrophenyl)prop-2-enoic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methyl-3-bromopropene", "4-nitrobenzaldehyde", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethyl acetate" ], "Reaction": [ "Step 1: Synthesis of 4-nitrochalcone by condensation of 2-methyl-3-bromopropene and 4-nitrobenzaldehyde in the presence of sodium hydroxide.", "Step 2: Reduction of 4-nitrochalcone to 4-nitrochalcone alcohol using sodium borohydride in acetic acid.", "Step 3: Oxidation of 4-nitrochalcone alcohol to 4-nitrochalcone carboxylic acid using potassium permanganate in hydrochloric acid.", "Step 4: Decarboxylation of 4-nitrochalcone carboxylic acid to (2E)-2-methyl-3-(4-nitrophenyl)prop-2-enoic acid using sodium bicarbonate in water.", "Step 5: Purification of the product by extraction with ethyl acetate and drying over sodium chloride." ] } | |
CAS No. |
13048-77-6 |
Molecular Formula |
C10H9NO4 |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
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